[4-(Cyclopropylmethyl)-2,3-dihydroquinoxalin-1-yl]-(furan-2-yl)methanone

• IUPAC Name: [4-(cyclopropylmethyl)-2,3-dihydroquinoxalin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C17H18N2O2/c20-17(16-6-3-11-21-16)19-10-9-18(12-13-7-8-13)14-4-1-2-5-15(14)19/h1-6,11,13H,7-10,12H2
• InChI Key: SVBHJRDJQGRZHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCN(C3=CC=CC=C32)C(=O)C4=CC=CO4
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

[4-(Cyclopropylmethyl)-2,3-dihydroquinoxalin-1-yl]-(furan-2-yl)methanone is a synthetic compound with potential applications in scientific research. It is a quinoxaline derivative that has been shown to have interesting biological properties, particularly as a potential therapeutic agent for various diseases. In

Mechanism of Action

The mechanism of action of [4-(Cyclopropylmethyl)-2,3-dihydroquinoxalin-1-yl]-(furan-2-yl)methanone is not fully understood. However, it has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of cellular antioxidant defense.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. It has also been shown to reduce inflammation and oxidative stress in various animal models. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of [4-(Cyclopropylmethyl)-2,3-dihydroquinoxalin-1-yl]-(furan-2-yl)methanone is its potential as a therapeutic agent for various diseases. It has also been shown to have interesting biological properties, which make it a potential target for drug discovery. However, one limitation is its complex synthesis method, which may make it difficult to produce in large quantities for further research.

Future Directions

There are several future directions for research on [4-(Cyclopropylmethyl)-2,3-dihydroquinoxalin-1-yl]-(furan-2-yl)methanone. One direction is to further explore its potential as a therapeutic agent for various diseases, particularly cancer and neurodegenerative diseases. Another direction is to investigate its mechanism of action in more detail, particularly its effects on the Nrf2/ARE pathway. Additionally, further research is needed to optimize the synthesis method and to develop more efficient methods for producing this compound.

Synthesis Methods

The synthesis of [4-(Cyclopropylmethyl)-2,3-dihydroquinoxalin-1-yl]-(furan-2-yl)methanone is a multistep process that involves the reaction of various reagents. The synthesis starts with the reaction of 2-furoic acid with thionyl chloride to produce furan-2-yl chloride. The furan-2-yl chloride is then reacted with 2-amino-5-cyclopropyl-1,2,3,4-tetrahydroquinoxaline in the presence of a base to give the desired compound.

Scientific Research Applications

[4-(Cyclopropylmethyl)-2,3-dihydroquinoxalin-1-yl]-(furan-2-yl)methanone has potential applications in scientific research, particularly in the field of drug discovery. It has been shown to have interesting biological properties, including anti-inflammatory, anti-tumor, and anti-viral activities. It has also been shown to be a potential therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.